Cas no 2248212-72-6 ((2S)-3-Ethyl-2-methylhexanoic acid)

• Product Name: (2S)-3-Ethyl-2-methylhexanoic acid
• CAS No: 2248212-72-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6482991
• PubChem ID: 137938049
• Update Time: 2025-10-28

(2S)-3-Ethyl-2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-Ethyl-2-methylhexanoic acid
• 2248212-72-6
• EN300-6505877

• Inchi： 1S/C9H18O2/c1-4-6-8(5-2)7(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)/t7-,8?/m0/s1
• InChI Key： BNMMWRZDFNBZIO-JAMMHHFISA-N
• SMILES： OC([C@@H](C)C(CC)CCC)=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-3-Ethyl-2-methylhexanoic acid

Exploring the Properties and Applications of (2S)-3-Ethyl-2-methylhexanoic acid (CAS No. 2248212-72-6)

(2S)-3-Ethyl-2-methylhexanoic acid (CAS No. 2248212-72-6) is a chiral carboxylic acid that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and specialty chemicals. This compound, characterized by its unique branched alkyl chain and stereogenic center, serves as a valuable intermediate in the synthesis of complex molecules. Its enantiomeric purity and structural versatility make it a sought-after building block for researchers and industrial applications alike.

The growing interest in chiral compounds like (2S)-3-Ethyl-2-methylhexanoic acid is driven by their critical role in drug development and asymmetric synthesis. With the pharmaceutical industry increasingly focusing on enantioselective catalysis and green chemistry, this compound aligns perfectly with modern trends. Users searching for "chiral carboxylic acid applications" or "CAS 2248212-72-6 uses" will find this compound relevant due to its potential in creating high-value intermediates for APIs (Active Pharmaceutical Ingredients).

From a chemical perspective, (2S)-3-Ethyl-2-methylhexanoic acid exhibits notable lipophilicity, which enhances its utility in designing drug delivery systems. Its branched structure also contributes to improved metabolic stability, a feature highly valued in medicinal chemistry. Researchers exploring "branched-chain fatty acid synthesis" or "sterically hindered carboxylic acids" often encounter this compound in literature, highlighting its importance in niche applications.

In the flavor and fragrance industry, derivatives of (2S)-3-Ethyl-2-methylhexanoic acid are investigated for their potential to impart unique organoleptic properties. The compound's stereochemistry can influence the sensory profile of products, making it a topic of interest for queries like "chiral acids in perfumery". Additionally, its role in biodegradable polymers aligns with the global push toward sustainable materials, addressing searches related to "green chemical alternatives."

The synthesis of (2S)-3-Ethyl-2-methylhexanoic acid often involves asymmetric hydrogenation or enzymatic resolution, techniques frequently searched by organic chemists. Its CAS number (2248212-72-6) serves as a key identifier in procurement databases, catering to professionals seeking "high-purity chiral acids." Market reports indicate rising demand for such intermediates, driven by advancements in personalized medicine and catalysis research.

For analytical purposes, HPLC and chiral GC are commonly employed to verify the enantiomeric excess of (2S)-3-Ethyl-2-methylhexanoic acid. Laboratories analyzing "chiral separation methods" or "CAS 2248212-72-6 specifications" rely on these techniques to ensure quality control. The compound's spectral data (e.g., NMR, IR) is also documented in scientific repositories, supporting reproducibility in research.

In conclusion, (2S)-3-Ethyl-2-methylhexanoic acid (CAS No. 2248212-72-6) exemplifies the intersection of chirality, functionality, and sustainability in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, resonating with trending searches like "chiral building blocks 2024" and "eco-friendly chemical synthesis." As research progresses, this compound is poised to play a pivotal role in innovative scientific breakthroughs.